tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-bromophenyl)methoxy]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24BrNO3/c1-17(2,3)22-16(20)19-9-7-15(8-10-19)21-12-13-5-4-6-14(18)11-13/h4-6,11,15H,7-10,12H2,1-3H3
• InChI Key: GZPJTPZZFYHJNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OCC2=CC(=CC=C2)Br
• Molecular Formula: C17H24BrNO3
• Molecular Weight: 370.3 g/mol
• CAS No.: 931410-04-7

Description

tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate is a chemical compound with the molecular formula C17H24BrNO3 and a molecular weight of 370.3 g/mol . It is primarily used in research and development, particularly in the field of pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate typically involves the reaction of piperidine derivatives with tert-butyl chloroformate and 3-bromobenzyl alcohol under controlled conditions . The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity, often involving continuous flow reactors and automated systems to maintain consistent reaction parameters .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines and thiols.

Oxidation and Reduction: Oxidizing agents like potassium permanganate (KMnO4) and reducing agents like lithium aluminum hydride (LiAlH4) can be used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield piperidine derivatives with various functional groups .

Scientific Research Applications

Chemistry

In chemistry, tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate is used as an intermediate in the synthesis of more complex molecules .

Biology and Medicine

In biology and medicine, this compound is used in the development of pharmaceuticals. It is particularly valuable in the synthesis of drugs targeting specific receptors or enzymes . Researchers use it to study the interactions between drugs and their molecular targets .

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and advanced materials . Its unique chemical properties make it suitable for various applications, including the development of new materials with enhanced performance characteristics .

Mechanism of Action

The mechanism of action of tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate involves its interaction with specific molecular targets, such as receptors or enzymes . The compound binds to these targets, modulating their activity and leading to the desired biological effects . The exact pathways involved depend on the specific application and the molecular target being studied .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl 4-((4-bromobenzyl)oxy)piperidine-1-carboxylate
• tert-Butyl 4-(phenylamino)piperidine-1-carboxylate
• tert-Butyl 4-(4-bromophenyl)piperazine-1-carboxylate

Uniqueness

tert-Butyl 4-((3-bromobenzyl)oxy)piperidine-1-carboxylate is unique due to its specific substitution pattern on the benzyl group. This structural feature imparts distinct chemical and biological properties, making it valuable for specific applications in research and industry .

Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil, 3.31 g, 83 mmol) was added to an ice-cooled solution of 1-tert-butoxycarbonyl-4-hydroxy-piperidine (16.64 g, 83 mmol) in tetrahydrofuran (200 mL) and the mixture was stirred at 0° C. for 30 minutes. 3-Bromobenzyl bromide (20.66 g, 83 mmol) was added and the mixture was stirred at room temperature for 18 hours. The reaction was then quenched with water (50 mL) and concentrated in vacuo. The aqueous residue was extracted with ethyl acetate (2×100 mL) and the combined organic phases were washed with brine (100 mL), dried over magnesium sulfate and concentrated in vacuo. Purification of the residue by column chromatography on silica gel, eluting with pentane:ethyl acetate, 90:10 to 80:20, to afford the title compound as a colourless oil in 61% yield, 18.64 g.